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Compound of Interest

Compound Name: CAAAQ

Cat. No.: B1237850

Disclaimer: The following information is provided under the assumption that "CAAAQ" is a
typographical error and the intended substance is Chloroacetic Acid (CAA), also known as
Monochloroacetic Acid (MCA). Chloroacetic acid is a highly toxic and corrosive compound that
requires strict safety protocols.[1][2] This guide is intended for researchers, scientists, and drug
development professionals.

Chloroacetic acid is a colorless to light-brown crystalline solid.[1][3] It is used in the
manufacturing of various chemicals, including pharmaceuticals, herbicides, and dyes.[4] Due to
its high toxicity and corrosiveness, proper handling, storage, and disposal are critical to ensure
laboratory safety.[1][2]

Health Hazards

Exposure to chloroacetic acid can have severe health effects, which may be delayed.[5] It is
toxic through inhalation, skin absorption, and ingestion.[1][2][3]

o Acute Effects: Contact can cause severe irritation and burns to the skin and eyes, with the
potential for permanent eye damage.[2][6] Inhalation can irritate the nose, throat, and lungs,
leading to coughing, wheezing, and shortness of breath.[5][6] Ingestion can cause burns to
the mouth, throat, and stomach.[2] High exposure can lead to central nervous system
depression, anxiety, convulsions, and even death.[4][6]

o Chronic Effects: Repeated or prolonged exposure may affect the lungs and kidneys.[5][6]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential when handling chloroacetic acid. The following table

summarizes the required PPE.

Body Part Required PPE

Specifications and
Recommendations

Chemical splash goggles and
Eyes/Face )
face shield

Eye protection should comply
with OSHA's 29 CFR 1910.133
or European Standard EN166.
A face shield should be used in
conjunction with goggles when
working with corrosive or

highly irritating substances.[1]
[7]

. Acid-resistant gloves and
Skin . _
protective clothing

Gloves should have a
breakthrough time appropriate
for the duration of handling.
For prolonged contact, a glove
with a protection class of 5 or
higher is recommended.[2]
Wear a complete suit
protecting against chemicals.
[8] ACGIH recommends
Polyethylene as a protective
material.[6]

NIOSH/MSHA or European
Standard EN 149 approved

respirator

Respiratory

A respirator is necessary if
exposure limits are exceeded
or if irritation is experienced.[7]
For high exposure potential, a
supplied-air respirator with a

full facepiece is recommended.

[6]

Operational and Disposal Plans

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.scribd.com/document/603698115/Msds-Chloroacetic-Acid-Fisher-1-3-2007
https://pim-resources.coleparmer.com/sds/04690.pdf
https://datasheets.scbt.com/sc-211072.pdf
https://www.cdhfinechemical.com/images/product/msds/37_337385151_ChloroAceticAcid-CASNO-79-11-8-MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://pim-resources.coleparmer.com/sds/04690.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0373.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Strict operational and disposal procedures must be followed to minimize the risk of exposure
and environmental contamination.

Handling and Storage

o Handling: Always handle chloroacetic acid in a well-ventilated area, preferably within a
chemical fume hood.[9][10] Avoid creating dust.[8][10] Wash hands thoroughly after
handling.[7] Do not eat, drink, or smoke in areas where chloroacetic acid is handled.[6]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed, original container.[5][7]
Store away from incompatible materials such as metals, oxidizing agents, bases, alcohols,
and amines.[1][7] The storage area should not have drain or sewer access.[5]

Spill and Emergency Procedures

In the event of a spill, evacuate the area of all non-protected personnel.[6] Wearing appropriate
PPE, cover the spill with a dry, non-combustible material like sand or earth, and then collect it
into a sealed container for disposal.[7] Ventilate the area and wash the spill site after cleanup is
complete.[6]
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First Aid Measures

Immediate medical attention is required for any exposure.
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Exposure Route

First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for
at least 30 minutes, holding eyelids open.[7] Do

not allow the victim to rub their eyes.[7]

Skin

Immediately flush skin with large amounts of
water for at least 15 minutes while removing all

contaminated clothing and shoes.[7]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[7]

Inhalation

Move the person to fresh air. If they are not

breathing, give artificial respiration.[11]

Disposal Plan

Chloroacetic acid and its containers must be disposed of as hazardous waste in accordance
with local, state, and federal regulations.[6][10] Do not allow the chemical to enter drains or
waterways.[5][9] Surplus and non-recyclable solutions should be handled by a licensed

disposal company.[8]
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Experimental Protocols

While specific experimental protocols for various applications are extensive, a common
laboratory-scale synthesis of chloroacetic acid is the chlorination of acetic acid.

Synthesis of Chloroacetic Acid by Chlorination of Acetic
Acid

Obijective: To synthesize chloroacetic acid from acetic acid using a catalyst.
Materials:

¢ Glacial acetic acid
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e Chlorine gas

o Catalyst (e.g., sulfur, red phosphorus, or acetic anhydride)[12]

o Reaction vessel with a condenser

e Heating mantle

e Gas delivery system

Methodology:

o Preparation: In a reaction vessel, combine glacial acetic acid with a catalytic amount of sulfur
or another suitable catalyst.[13]

o Reaction: Heat the mixture to approximately 95-100°C.[13]

o Chlorination: Bubble dry chlorine gas through the heated mixture. The reaction is typically
carried out under UV light to facilitate the reaction.[12]

o Reaction: CH3COOH + Cl2 —» CICH2COOH + HCI[12]

» Monitoring: The reaction progress can be monitored by measuring the density of the reaction
mixture.[13]

« Purification: Upon completion, the chloroacetic acid is cooled to induce crystallization. The
crystals are then separated from the mother liquor.[13] Dichloroacetic acid and trichloroacetic
acid may be formed as byproducts and are difficult to separate by distillation.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloroacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237850#personal-protective-equipment-for-
handling-caaaq]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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